Cas no 1223573-40-7 (1-Benzyl-1-azaspiro[3.3]heptane)

• Product Name: 1-Benzyl-1-azaspiro[3.3]heptane
• CAS No: 1223573-40-7
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 831490
• PubChem ID: 56962146
• Update Time: 2025-05-24

1-Benzyl-1-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1-azaspiro[3.3]heptane
• 1-(PHENYLMETHYL)-1-AZASPIRO[3.3]HEPTANE
• 1-Azaspiro[3.3]heptane, 1-(phenylMethyl)-
• DB-363005
• 1-Benzyl-1-aza-spiro[3.3]heptane
• SB51284
• DTXSID30719153
• 1223573-40-7

• Inchi： 1S/C13H17N/c1-2-5-12(6-3-1)11-14-10-9-13(14)7-4-8-13/h1-3,5-6H,4,7-11H2
• InChI Key： MXYJJZAQACKMIV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC21CCC2

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-Benzyl-1-azaspiro[3.3]heptane

1-Benzyl-1-azaspiro[3.3]heptane: A Comprehensive Overview

1-Benzyl-1-azaspiro[3.3]heptane is a unique organic compound with the CAS number 1223573-40-7. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the azaspiro system. The structure of 1-Benzyl-1-azaspiro[3.3]heptane consists of a seven-membered ring with a nitrogen atom at position 1 and a benzyl group attached to the same nitrogen atom. The spiro arrangement creates a rigid and strained structure, which is often associated with interesting chemical and biological properties.

The synthesis of 1-Benzyl-1-azaspiro[3.3]heptane typically involves the cyclization of an appropriate diamine or related precursor under specific reaction conditions. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction yields and reduce reaction times, highlighting the compound's potential for large-scale production in pharmaceutical and materials science applications.

One of the most intriguing aspects of 1-Benzyl-1-azaspiro[3.3]heptane is its role in medicinal chemistry. The compound has been investigated as a potential lead molecule for drug development due to its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, recent research has demonstrated that derivatives of this compound exhibit potent activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

In addition to its medicinal applications, 1-Benzyl-1-azaspiro[3.3]heptane has also found use in materials science as a building block for constructing advanced materials with tailored properties. Its rigid spiro structure makes it an ideal candidate for constructing molecular frameworks with high mechanical strength and thermal stability. Researchers have recently employed this compound in the synthesis of novel polymers and supramolecular assemblies, showcasing its versatility across multiple disciplines.

The structural uniqueness of 1-Benzyl-1-azaspiro[3.3]heptane also makes it an attractive target for theoretical studies. Computational chemists have employed advanced quantum mechanical methods to investigate the electronic properties and reactivity of this compound, providing valuable insights into its behavior under various conditions. These studies have revealed that the spiro arrangement significantly influences the compound's electronic distribution, making it highly reactive towards electrophilic substitution reactions.

From an environmental standpoint, 1-Benzyl-1-azaspiro[3.3]heptane has been evaluated for its biodegradability and toxicity profiles under controlled laboratory conditions. Recent findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly in industrial applications.

In conclusion, 1-Benzyl-1-azaspiro[3.3]heptane (CAS No.: 1223573-40-7) is a versatile and intriguing compound with a wide range of applications across medicinal chemistry, materials science, and theoretical research. Its unique spiro structure and reactivity make it a valuable tool for scientists seeking to develop innovative solutions in these fields.